Cas no 1199-28-6 (2-(2,4-dichlorophenoxy)ethan-1-amine)

• Product Name: 2-(2,4-dichlorophenoxy)ethan-1-amine
• CAS No: 1199-28-6
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD05668095
• CID: 196896
• PubChem ID: 150897
• Update Time: 2025-04-19

2-(2,4-dichlorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-(2,4-dichlorophenoxy)-
• 2-(2,4-dichlorophenoxy) ethanamine.
• 2-(2,4-dichlorophenoxy)ethanamine
• 2-(2,4-Dichloro-phenoxy)-ethylamine
• 1-Amino-2-(2,4-dichlorphenoxy)aethan
• 2-(2,4-Dichlorophenoxy)ethylamine
• 2-(2,4-Dichlor-phenoxy)-aethylamin
• 2-(2.4-Dichlorphenoxy)-ethylamin
• 2-Amino-1-(2.4-dichlor-phenoxy)-aethan
• AC1L458R
• BB_SC-2765
• CTK4B1555
• SureCN3453883
• 2-(2,4-dichlorophenoxy)ethan-1-amine
• 1199-28-6
• SCHEMBL3453883
• BAA19928
• BB 0261180
• F79496
• AKOS000195707
• 2-(2,4-dichloro-phenoxy)-ethylamine, AldrichCPR
• EN300-1254107
• FT-0677933
• NZWBXPGUWYWOOS-UHFFFAOYSA-N
• Ethanamine, 2-(2,4-dichlorophenoxy)-
• SB78533
• 2-Oxocyclohexyl pivalate
• DTXSID00152614
• CS-0442198

• MDL： MFCD05668095
• Inchi： 1S/C8H9Cl2NO/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,3-4,11H2
• InChI Key： NZWBXPGUWYWOOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCN)Cl

Computed Properties

• Exact Mass: 205.00627
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

2-(2,4-dichlorophenoxy)ethan-1-amine Security Information

• HazardClass：IRRITANT